Oral Bioavailability: Neoline vs. Benzoylmesaconine (BMA)
When considering Aconitum alkaloids for in vivo applications, oral bioavailability is a critical differentiator. In a comparative pharmacokinetic study in mice, Neoline (NE) demonstrated an average oral bioavailability of 63.82%, which is over 20 times higher than that of benzoylmesaconine (BMA), a common monoester-diterpenoid alkaloid and current quality marker, which exhibited a bioavailability of only 3.05% [1]. This stark difference highlights the vastly superior systemic exposure achievable with Neoline.
| Evidence Dimension | Oral Bioavailability (F%) |
|---|---|
| Target Compound Data | 63.82% |
| Comparator Or Baseline | Benzoylmesaconine (BMA): 3.05% |
| Quantified Difference | 20.9-fold higher |
| Conditions | In vivo study in C57BL/6J mice, evaluating potential quality markers of Fuzi [1]. |
Why This Matters
Higher oral bioavailability reduces the required dose and improves the translation from in vitro findings to in vivo efficacy studies, making Neoline a more practical candidate for preclinical development.
- [1] X. Li, W. Hou, T. Lin, J. Ni, H. Qiu, Y. Fu, Z. Zhao, C. Yang, N. Li, H. Zhou, R. Zhang, Z. Liu, L. Fu, L. Zhu, 'Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations', Journal of Ethnopharmacology, vol. 303, p. 115879, 2023. DOI: 10.1016/j.jep.2022.115879 View Source
